Cas no 388565-60-4 (1,8-Naphthyridine-2-carboxamide,N-2-propenyl-(9CI))

• Product Name: 1,8-Naphthyridine-2-carboxamide,N-2-propenyl-(9CI)
• CAS No: 388565-60-4
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 298893
• Update Time: 2023-03-30

1,8-Naphthyridine-2-carboxamide,N-2-propenyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1,8-Naphthyridine-2-carboxamide,N-2-propen-1-yl-
• 1,8-Naphthyridine-2-carboxamide,N-2-propenyl- (9CI)
• 1,8-Naphthyridine-2-carboxamide,N-2-propenyl-(9CI)

• Inchi： 1S/C12H11N3O/c1-2-7-14-12(16)10-6-5-9-4-3-8-13-11(9)15-10/h2-6,8H,1,7H2,(H,14,16)
• InChI Key： OPAJQTVZYQDPRQ-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=N2)=CC=C1C(NCC=C)=O

Computed Properties

• Exact Mass: 213.09
• Monoisotopic Mass: 213.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.9A^2